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Compound of Interest

Compound Name: Streptolysin O

Cat. No.: B094021 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the impact of temperature on Streptolysin O (SLO) activity and stability.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for Streptolysin O hemolytic activity?

A1: The optimal temperature for the hemolytic activity of Streptolysin O is in the range of 34°C

to 37°C.[1] Standard protocols for measuring SLO activity, such as hemolytic assays, are

typically performed at 37°C.[2][3][4][5][6]

Q2: How does temperature affect the different steps of SLO-mediated hemolysis?

A2: The lytic process of SLO involves at least two temperature-dependent steps. The initial

adsorption of SLO to the erythrocyte membrane can occur at low temperatures, such as 4°C.

However, the subsequent steps, which lead to pore formation and ultimately cell lysis, are

temperature-dependent and do not proceed at temperatures between 0°C and 10°C.[7][8] Lysis

is observed at temperatures above 10°C, with maximal activity seen above 23°C.

Q3: What is the heat stability of Streptolysin O?

A3: Streptolysin O is a heat-labile toxin.[8] Incubation at 60°C for 10 minutes can lead to a

decrease in its hemolytic activity by more than 80%.[9][10]
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Q4: How should Streptolysin O be stored to maintain its activity?

A4: For long-term storage, lyophilized SLO should be kept at 2-8°C. Once reconstituted, it is

recommended to store the SLO solution in aliquots at -20°C to avoid repeated freeze-thaw

cycles. A reconstituted solution stored at 2-8°C can lose approximately 50% of its activity within

10 days.

Q5: Can fever-range temperatures affect SLO activity?

A5: Yes, temperatures in the fever range can impact SLO activity. The optimal range for SLO-

mediated oligomerization on erythrocyte membranes is between 34°C and 37°C, with a

decrease in activity observed at 40°C.[1]

Data on Temperature Effects on Streptolysin O
The following tables summarize the quantitative data on the effect of temperature on the

activity and stability of Streptolysin O.

Table 1: Temperature-Dependent Activity of Streptolysin O

Temperature (°C)
Relative Hemolytic Activity
(%)

Notes

0 - 10 ~0%
Lytic steps following adsorption

are inhibited.[7]

>10 - 23 Gradual increase

Lysis begins to occur above

10°C and increases with

temperature.

34 - 37 ~100% (Optimal)
Optimal range for hemolytic

activity and oligomerization.[1]

40 Decreased
Activity begins to decline

above the optimal range.[1]

60 (after 10 min) <20%
Significant inactivation due to

heat.[9][10]
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Table 2: Thermal Stability of Streptolysin O

Temperature (°C) Incubation Time
Remaining Hemolytic
Activity (%)

60 10 minutes <20%[9][10]

60 30 minutes Significantly decreased[9]

Experimental Protocols
Protocol: Determining the Effect of Temperature on
Streptolysin O Hemolytic Activity
This protocol outlines the procedure to assess the hemolytic activity of SLO at various

temperatures.

Materials:

Streptolysin O (recombinant or purified)

Erythrocytes (e.g., rabbit or human red blood cells), washed and prepared as a 2%

suspension in Phosphate Buffered Saline (PBS)

Phosphate Buffered Saline (PBS), pH 7.4

Dithiothreitol (DTT) for SLO activation

Water baths or incubators set to desired temperatures (e.g., 4°C, 25°C, 37°C, 40°C, 50°C,

60°C)

Microcentrifuge tubes

Spectrophotometer

Procedure:
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Activate SLO: Prepare a stock solution of SLO and activate it by adding DTT to a final

concentration of 10-20 mM. Incubate at room temperature for 10 minutes.

Temperature Incubation of SLO: Aliquot the activated SLO solution into separate tubes for

each temperature to be tested. Incubate the SLO aliquots at the respective temperatures for

a defined period (e.g., 30 minutes).

Hemolysis Reaction:

In a new set of microcentrifuge tubes, add the temperature-treated SLO to the 2%

erythrocyte suspension.

Incubate the reaction mixture at 37°C for 30 minutes to allow for hemolysis.

Quantification of Hemolysis:

Centrifuge the tubes to pellet the intact erythrocytes.

Carefully transfer the supernatant to a new tube or a 96-well plate.

Measure the absorbance of the supernatant at a wavelength of 540 nm to quantify the

amount of hemoglobin released.

Controls:

Positive Control (100% Lysis): Add a cell-lysing agent (e.g., Triton X-100) or distilled water

to an aliquot of the erythrocyte suspension.

Negative Control (0% Lysis): Incubate an aliquot of the erythrocyte suspension with PBS

instead of SLO.

Data Analysis: Calculate the percentage of hemolysis for each temperature relative to the

positive and negative controls.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

No or very low hemolytic

activity

Incorrect Incubation

Temperature: The assay was

performed at a temperature

outside the optimal range (e.g.,

below 10°C).

Ensure the hemolysis

incubation step is performed at

37°C. Use a calibrated

incubator or water bath.

Inactive SLO: The SLO may

have been inactivated due to

improper storage or handling.

Store lyophilized SLO at 2-8°C

and reconstituted SLO at

-20°C. Avoid multiple freeze-

thaw cycles. Always activate

SLO with a reducing agent like

DTT before use.

Oxidized SLO: SLO is oxygen-

labile and its activity is

dependent on a reduced state.

Always prepare SLO solutions

fresh and include a reducing

agent such as DTT in your

assay buffer.

Inconsistent results between

experiments

Temperature Fluctuations: The

incubator or water bath

temperature is not stable.

Use a calibrated and stable

temperature source for all

incubation steps. Monitor the

temperature throughout the

experiment.

Variable Thawing of SLO:

Inconsistent thawing of frozen

SLO aliquots can lead to

variations in active protein

concentration.

Thaw SLO aliquots on ice and

mix gently before use. Avoid

repeated freeze-thaw cycles by

preparing single-use aliquots.

Decreased activity over time in

a reconstituted solution

Instability at 4°C:

Reconstituted SLO is not

stable for long periods at 2-

8°C.

For immediate use, keep the

reconstituted SLO on ice. For

longer-term storage, aliquot

and freeze at -20°C.
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Experimental Workflow for Assessing Temperature Effects on SLO Activity

Preparation

Temperature Treatment

Hemolytic Assay

Data Analysis

Activate SLO with DTT

Incubate SLO at Various Temperatures
(e.g., 4°C, 25°C, 37°C, 40°C, 50°C, 60°C)

Prepare 2% Erythrocyte Suspension

Mix Temperature-Treated SLO
with Erythrocyte Suspension

Incubate at 37°C for 30 min

Centrifuge to Pellet Intact RBCs

Measure Absorbance of Supernatant at 540 nm

Calculate % Hemolysis

Click to download full resolution via product page

Caption: Workflow for assessing the effect of temperature on SLO activity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b094021?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships in Temperature Effects on SLO

Temperature Conditions

SLO Activity/State

Low Temperature
(0-10°C)

Adsorption to Cell Membrane

Permits

Hemolysis (Pore Formation)

Inhibits

Optimal Temperature
(34-37°C)

Maximizes

High Temperature
(>40°C)

Decreases

Inactivation Temperature
(≥60°C)

Denaturation/Inactivation

Induces

Click to download full resolution via product page

Caption: Temperature's influence on different stages of SLO activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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